Cas no 177478-23-8 (2-ethoxy-1-methyl-1H-Benzimidazol-4-ol)

2-ethoxy-1-methyl-1H-Benzimidazol-4-ol structure
177478-23-8 structure
Product Name:2-ethoxy-1-methyl-1H-Benzimidazol-4-ol
CAS No:177478-23-8
MF:C10H12N2O2
MW:192.214482307434
CID:112627
PubChem ID:10583902
Update Time:2025-04-18

2-ethoxy-1-methyl-1H-Benzimidazol-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2-ethoxy-1-methyl-1H-Benzimidazol-4-ol
    • 1H-Benzimidazol-4-ol,2-ethoxy-1-methyl-
    • 1H-Benzimidazol-4-ol,2-ethoxy-1-methyl-(9CI)
    • 2-ethoxy-4-hydroxy-1-methyl-1h-benzimidazole
    • SCHEMBL7977149
    • 177478-23-8
    • 2-ethoxy-1-methylbenzimidazol-4-ol
    • Inchi: 1S/C10H12N2O2/c1-3-14-10-11-9-7(12(10)2)5-4-6-8(9)13/h4-6,13H,3H2,1-2H3
    • InChI Key: VLEOVYWDYOBKBQ-UHFFFAOYSA-N
    • SMILES: O(CC)C1=NC2C(=CC=CC=2N1C)O

Computed Properties

  • Exact Mass: 192.089877630g/mol
  • Monoisotopic Mass: 192.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 47.3Ų
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